Cas no 731810-11-0 (1H-INDOLE-4-CARBOXYLIC ACID, 6-(ACETYLAMINO)-, METHYL ESTER)

731810-11-0 structure
Product name:1H-INDOLE-4-CARBOXYLIC ACID, 6-(ACETYLAMINO)-, METHYL ESTER
1H-INDOLE-4-CARBOXYLIC ACID, 6-(ACETYLAMINO)-, METHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- 1H-INDOLE-4-CARBOXYLIC ACID, 6-(ACETYLAMINO)-, METHYL ESTER
- 6-Acetylamino-1H-indole4-carboxylic acid methyl ester
- methyl 6-acetamido-1H-indole-4-carboxylate
- 731810-11-0
- SCHEMBL14143977
- RIQMKICCZKXHKX-UHFFFAOYSA-N
-
- Inchi: InChI=1S/C12H12N2O3/c1-7(15)14-8-5-10(12(16)17-2)9-3-4-13-11(9)6-8/h3-6,13H,1-2H3,(H,14,15)
- InChI Key: RIQMKICCZKXHKX-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 232.08479225Da
- Monoisotopic Mass: 232.08479225Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 71.2Ų
1H-INDOLE-4-CARBOXYLIC ACID, 6-(ACETYLAMINO)-, METHYL ESTER Related Literature
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Dipendu Mandal,Pranab Deb,Bijan Mondal,Arunabha Thakur,Joseph Ponniah S,Sundargopal Ghosh RSC Adv., 2013,3, 18614-18625
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Koh K. Takita,Kazunori K. Fujii,Kento Ishii Org. Biomol. Chem., 2019,17, 7380-7387
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Haiping Pan,Yan Shen,Jiashun Duan,Kai Lu Phys. Chem. Chem. Phys., 2016,18, 9897-9901
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Xiaohui Tian,Jochen Autschbach,Yizhong Yuan,Jinyu Sun,Xin Liu,Chuan Chen,Huijun Cao J. Mater. Chem. C, 2013,1, 5779-5790
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